ME-Dmae-nhs
ME-Dmae-nhs
Brand Name:
Vulcanchem
CAS No.:
115853-74-2
VCID:
VC21286822
InChI:
InChI=1S/C28H23N2O6.CH4O4S/c1-16-14-18(27(33)36-30-23(31)12-13-24(30)32)15-17(2)26(16)35-28(34)25-19-8-4-6-10-21(19)29(3)22-11-7-5-9-20(22)25;1-5-6(2,3)4/h4-11,14-15H,12-13H2,1-3H3;1H3,(H,2,3,4)/q+1;/p-1
SMILES:
CC1=CC(=CC(=C1OC(=O)C2=C3C=CC=CC3=[N+](C4=CC=CC=C42)C)C)C(=O)ON5C(=O)CCC5=O.COS(=O)(=O)[O-]
Molecular Formula:
C29H26N2O10S
Molecular Weight:
594.6 g/mol
ME-Dmae-nhs
CAS No.: 115853-74-2
Cat. No.: VC21286822
Molecular Formula: C29H26N2O10S
Molecular Weight: 594.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 115853-74-2 |
|---|---|
| Molecular Formula | C29H26N2O10S |
| Molecular Weight | 594.6 g/mol |
| IUPAC Name | [4-(2,5-dioxopyrrolidin-1-yl)oxycarbonyl-2,6-dimethylphenyl] 10-methylacridin-10-ium-9-carboxylate;methyl sulfate |
| Standard InChI | InChI=1S/C28H23N2O6.CH4O4S/c1-16-14-18(27(33)36-30-23(31)12-13-24(30)32)15-17(2)26(16)35-28(34)25-19-8-4-6-10-21(19)29(3)22-11-7-5-9-20(22)25;1-5-6(2,3)4/h4-11,14-15H,12-13H2,1-3H3;1H3,(H,2,3,4)/q+1;/p-1 |
| Standard InChI Key | YFWUSGGASJSGPZ-UHFFFAOYSA-M |
| SMILES | CC1=CC(=CC(=C1OC(=O)C2=C3C=CC=CC3=[N+](C4=CC=CC=C42)C)C)C(=O)ON5C(=O)CCC5=O.COS(=O)(=O)[O-] |
| Canonical SMILES | CC1=CC(=CC(=C1OC(=O)C2=C3C=CC=CC3=[N+](C4=CC=CC=C42)C)C)C(=O)ON5C(=O)CCC5=O.COS(=O)(=O)[O-] |
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